Cas no 80012-42-6 (EpinastinHBr)

• Product Name: EpinastinHBr
• CAS No: 80012-42-6
• MF: C₁₆H₁₆BrN₃
• MW: 330.22234249115
• CID: 725667
• PubChem ID: 3061907
• Update Time: 2025-04-19

EpinastinHBr Chemical and Physical Properties

Names and Identifiers

• 1H-Dibenz[c,f]imidazo[1,5-a]azepin-3-amine,9,13b-dihydro-, hydrobromide (1:?)
• 1H-Dibenz[c,f]imidazo[1,5-a]azepin-3-amine,9,13b-dihydro-, hydrobromide (9CI)
• 3-Amino-9,13b-dihydro-1H-dibenzo(c,f)imidazo(1,5-a)azepine hydrobromid e
• Epinastin HBr
• 1H-Dibenz[c,f]imidazo[1,5-a]azepin-3-amine, 9,13b-dihydro-, hydrobromide (1:1)
• 4O6LIW7G3N
• AMY18454
• AKOS015914705
• Apinastine Hydrobromide
• 3-Amino-9,13b-dihydro-1H-dibenzo(c,f)imidazo(1,5-a)azepine hydrobromide
• Q27260278
• 2,4-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),3,7,9,11,14,16-heptaen-3-amine;hydrobromide
• AC-20457
• 1H-Dibenz(c,f)imidazo(1,5-a)azepin-3-amine, 9,13b-dihydro-, hydrobromide (1:1)
• 1H-DIBENZ(C,F)IMIDAZO(1,5-A)AZEPIN-3-AMINE, 9,13B-DIHYDRO-, MONOHYDROBROMIDE
• 1H-Dibenz(c,f)imidazo(1,5-a)azepin-3-amine, 9,13b-dihydro-, hydrobromide
• CFA78629
• AngelicAnhydride
• Epinastine hydrobromide
• 127786-29-2
• Epinastine monohydrobromide
• SCHEMBL3989748
• DTXSID401000904
• 1,2,9,13b-Tetrahydro-3H-dibenzo[c,f]imidazo[1,5-a]azepin-3-imine--hydrogen bromide (1/1)
• 80012-42-6
• Epinastine hydrobromide [MI]
• UNII-4O6LIW7G3N
• BCP13638
• 9,13b-Dihydro-1H-dibenz(c,f)imidazo(1,5-a)azepin-3-amine hydrobromide
• 9,13b-Dihydro-1H-dibenzo[c,f]imidazo[1,5-a]azepin-3-amine hydrobromide
• EpinastinHBr

• Inchi： 1S/C16H15N3.BrH/c17-16-18-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)19(15)16;/h1-8,15H,9-10H2,(H2,17,18);1H
• InChI Key： ADPMHRDERZTFIN-UHFFFAOYSA-N
• SMILES： Br.N12C(N)=NCC1C1C=CC=CC=1CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 329.053
• Monoisotopic Mass: 329.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Boiling Point: 428 °C at 760 mmHg
• Flash Point: 428 °C at 760 mmHg